Cas no 785727-27-7 (Benzenethiol, 2-amino-4-ethoxy-)

Benzenethiol, 2-amino-4-ethoxy-, is a sulfur-containing aromatic compound featuring both amino and ethoxy functional groups. Its molecular structure, combining a thiol group with electron-donating substituents, makes it a versatile intermediate in organic synthesis and coordination chemistry. The presence of the amino group enhances its reactivity in nucleophilic substitutions, while the ethoxy group contributes to solubility in organic solvents. This compound is particularly useful in the development of pharmaceuticals, agrochemicals, and ligands for metal complexes. Its stability and functional group compatibility allow for selective modifications, making it valuable in fine chemical synthesis and material science applications.

Benzenethiol, 2-amino-4-ethoxy- structure

785727-27-7 structure

Product Name:Benzenethiol, 2-amino-4-ethoxy-

CAS No:785727-27-7

MF:C₈H₁₁NOS

MW:169.244040727615

CID:534317

PubChem ID:12585239

Update Time:2025-06-09

Benzenethiol, 2-amino-4-ethoxy- Chemical and Physical Properties

Names and Identifiers

- Benzenethiol, 2-amino-4-ethoxy-
- 2-amino-4-ethoxybenzenethiol
- DTXSID50503415
- 785727-27-7
- MSJMOINNZFMBSN-UHFFFAOYSA-N
- 2-Amino-4-ethoxybenzene-1-thiol
- EN300-7700101
- SCHEMBL15358091
- Inchi： 1S/C8H11NOS/c1-2-10-6-3-4-8(11)7(9)5-6/h3-5,11H,2,9H2,1H3
- InChI Key： MSJMOINNZFMBSN-UHFFFAOYSA-N
- SMILES： SC1C=CC(=CC=1N)OCC

Computed Properties

Exact Mass: 169.05613515g/mol
Monoisotopic Mass: 169.05613515g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 121
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 36.2Å²

Benzenethiol, 2-amino-4-ethoxy- Pricemore >>

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